Cas no 23032-53-3 (S-Benzyl-D-cysteine)
S-Benzyl-D-cysteine is a chiral cysteine derivative characterized by the presence of a benzyl thioether group at the sulfur atom of D-cysteine. This compound is primarily utilized in peptide synthesis and pharmaceutical research due to its role as a building block for modified peptides and protease inhibitors. The benzyl group enhances stability and provides steric protection, making it valuable in the design of bioactive molecules. Its high enantiomeric purity ensures precise stereochemical control in synthetic applications. S-Benzyl-D-cysteine is also employed in studies of enzyme mechanisms and protein modifications, offering researchers a reliable tool for probing thiol-dependent biochemical pathways.
S-Benzyl-D-cysteine structure
Product Name:S-Benzyl-D-cysteine
CAS No:23032-53-3
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD00002613
CID:253978
PubChem ID:76454
Update Time:2025-06-07
S-Benzyl-D-cysteine Chemical and Physical Properties
Names and Identifiers
-
- S-Benzyl-D-cysteine
- H-D-Cys(Bzl)-OH
- D-Cysteine,S-(phenylmethyl)-
- S-BZL-D-CYS
- (2S)-S-benzylcysteine
- (D)-2-Amino-3-(benzylthio)propanoic acid
- (R)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
- (S)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
- (S)-BENZYL-D-CYS
- D-CYSTEINE(BZL)-OH
- D-S-benzyl-cysteine
- S-benzyl-D-cystein
- S-benzyl-L-cystein
- D-S-Benzylcysteine
- (S)-2-Amino-3- (S-Benzylthio)propanoic Acid
- CS-0043113
- S-BenZyl-D-cysteine (H-D-Cys(BZl)-OH)
- AKOS016842992
- PD178376
- SCHEMBL1927561
- D-Cysteine, S-(phenylmethyl)-
- (S)-2-amino-3-(benzylthio)propanoic acid
- AS-49045
- 23032-53-3
- CHEMBL204162
- MFCD00077103
- GHBAYRBVXCRIHT-SECBINFHSA-N
- HY-W050803
- BDBM50179697
- FD21338
- (2S)-2-amino-3-benzylsulfanylpropanoic acid
- (2S)-2-amino-3-(benzylsulfanyl)propanoic acid
-
- MDL： MFCD00002613
- Inchi： 1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m1/s1
- InChI Key： GHBAYRBVXCRIHT-SECBINFHSA-N
- SMILES： S(CC1C=CC=CC=1)C[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 211.06700
- Monoisotopic Mass: 211.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.6A^2
- XLogP3: -1.2
Experimental Properties
- Density: 1.258
- Melting Point: 215-217 ºC (dec.)
- Boiling Point: 379.2 °C at 760 mmHg
- Flash Point: 183.2 °C
- PSA: 88.62000
- LogP: 2.03200
S-Benzyl-D-cysteine Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
S-Benzyl-D-cysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B233820-25mg |
S-Benzyl-D-cysteine |
23032-53-3 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B233820-50mg |
S-Benzyl-D-cysteine |
23032-53-3 | 50mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B233820-100mg |
S-Benzyl-D-cysteine |
23032-53-3 | 100mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B233820-250mg |
S-Benzyl-D-cysteine |
23032-53-3 | 250mg |
$ 178.00 | 2023-04-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H71220-1g |
H-D-Cys(Bzl)-OH |
23032-53-3 | 97% | 1g |
¥608.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H71220-5g |
H-D-Cys(Bzl)-OH |
23032-53-3 | 97% | 5g |
¥1808.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H71220-250mg |
H-D-Cys(Bzl)-OH |
23032-53-3 | 97% | 250mg |
¥308.0 | 2023-09-07 | |
| abcr | AB259236-1 g |
S-Benzyl-D-cysteine (H-D-Cys(Bzl)-OH); . |
23032-53-3 | 1 g |
€287.10 | 2023-07-20 | ||
| abcr | AB259236-5 g |
S-Benzyl-D-cysteine (H-D-Cys(Bzl)-OH); . |
23032-53-3 | 5 g |
€927.40 | 2023-07-20 | ||
| Chemenu | CM308489-5g |
H-D-Cys(Bzl)-OH |
23032-53-3 | 97% | 5g |
$281 | 2022-06-11 |
S-Benzyl-D-cysteine Related Literature
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1. 606. Polypeptides. Part II. The preparation of some protected peptides of cysteine and glycineK. C. Hooper,H. N. Rydon,J. A. Schofield,G. S. Heaton J. Chem. Soc. 1956 3148
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2. Synthesis and biological activity of δ-(L-α-aminoadipoyl)-L-cysteinyl-N-hydroxy-D-valine: a proposed intermediate in the biosynthesis of the penicillinsRobert L. Baxter,Gordon A. Thomson,A. Ian Scott J. Chem. Soc. Chem. Commun. 1984 32
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Bee Lan Lee,Her Yam Ong,Sin Eng Chia,Choon Nam Ong Anal. Methods 2011 3 2025
23032-53-3 (S-Benzyl-D-cysteine) Related Products
- 3054-01-1(S-Benzyl-L-cysteine)
- 51494-04-3(s-benzyl-dl-cysteine-2,3,3-d3)
- 25988-62-9((2R)-2-amino-3-benzylsulfanyl-propanoic acid)
- 6304-78-5( )
- 60084-64-2(2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid)
- 127348-02-1(S-4-Methylbenzyl-D-cysteine)
- 78221-55-3(L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-)
- 42294-52-0(S-4-Methylbenzyl-L-cysteine)
- 16597-46-9(Cysteine,S-(phenylmethyl)-)
- 52616-59-8( )
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